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Compound of Interest

Compound Name: Furyltrimethylenglykol

Cat. No.: B15355636

Disclaimer: A specific Safety Data Sheet (SDS) for "Furyltrimethylenglykol” (PubChem CID:
21093392) is not readily available in public databases. In the absence of an SDS, this chemical
must be handled and disposed of as a hazardous substance with unknown toxicity and
characteristics. The following procedures are based on general best practices for the
management of novel or uncharacterized chemical waste in a laboratory setting.

The safe and environmentally responsible disposal of laboratory chemicals is a critical
component of research and development. For substances where comprehensive safety data is
not available, a cautious and systematic approach is paramount. This guide provides essential
procedural steps for the proper disposal of Furyltrimethylenglykol, ensuring the safety of
laboratory personnel and compliance with regulatory standards.

Immediate Safety and Handling Protocol

Given the lack of specific hazard information, all handling of Furyltrimethylenglykol should be
conducted with the assumption that the substance is hazardous. Adherence to the following
personal protective equipment (PPE) and handling guidelines is mandatory:

o Engineering Controls: All work with Furyltrimethylenglykol should be performed within a
certified chemical fume hood to minimize inhalation exposure.[1]

o Personal Protective Equipment (PPE): A comprehensive PPE regimen is required. This
includes, but is not limited to:
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o

Chemical splash goggles and a face shield.

o

A laboratory coat.

[¢]

Chemically resistant gloves (e.g., nitrile).

Closed-toe shoes.

[e]

o Spill Management: In the event of a spill, immediately alert laboratory personnel and the
designated safety officer. Absorbent materials used to clean spills should be treated as
hazardous waste and disposed of accordingly.[1]

Step-by-Step Disposal Procedure

The disposal of Furyltrimethylenglykol must be managed through your institution's
Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal
contractor. Do not attempt to dispose of this chemical down the drain or in regular trash.[1][2][3]

o Waste Characterization (Presumptive): In the absence of an SDS, treat
Furyltrimethylenglykol as a hazardous waste. Do not mix it with other waste streams, as
this can lead to dangerous reactions and complicate disposal.[2]

» Container Selection: Use a dedicated, leak-proof, and chemically compatible container for
the collection of Furyltrimethylenglykol waste. The container must be in good condition and
have a secure, tight-fitting lid.[2][4]

o Labeling: Immediately label the waste container with a hazardous waste tag. The label must
include:

o The words "Hazardous Waste".

o

The full chemical name: "Furyltrimethylenglykol".

o

The approximate quantity of waste.

The date accumulation started.

[¢]

[¢]

The name of the principal investigator or laboratory contact.[2][4]
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» Storage: Store the sealed waste container in a designated satellite accumulation area (SAA)
within the laboratory.[3][4] The SAA should be:

o At or near the point of generation.[4]
o Away from heat sources and incompatible chemicals.[2]
o Within secondary containment to capture any potential leaks.[2]

o Arrange for Pickup: Once the container is full or waste is no longer being generated, contact
your institution's EHS department to schedule a hazardous waste pickup.[2][4] Provide them
with all available information about the chemical.

Quantitative Data Summary for Uncharacterized
Chemical Waste

The following table summarizes key quantitative limits and best practices for the accumulation
of hazardous waste in a laboratory setting. These are general guidelines; always consult your
institution's specific policies.
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Parameter Guideline/Limit Citation

Maximum Hazardous Waste
55 gallons [4]
Volume per SAA

Maximum Acutely Toxic Waste 1 quart (liquid) or 1 kilogram

per SAA (solid) 4]

Leave at least 5% of the
] container volume as empty
Container Headspace [5]
space to allow for thermal

expansion.

Do not accumulate waste in
Maximum Accumulation Time the lab for more than nine [6]
months.

The first three rinses of a

] o container that held a highly
Empty Container Rinsing ) )
toxic chemical (LD50 <

(Acutely Toxic)
50mg/kg) must be collected as
hazardous waste.
The first rinse of a container
Empty Container Rinsing that held a hazardous 2]
(General) chemical must be collected as

hazardous waste.

Experimental Protocols

As this document pertains to the disposal of a chemical with unknown properties, no
experimental protocols for its use are provided. The primary "protocol” is the safe and
compliant management of its waste stream.

Visualizing the Disposal Workflow

The following diagrams illustrate the logical relationships and procedural flow for the proper
disposal of Furyltrimethylenglykol.
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Diagram 1: Decision Workflow for Chemical Disposal

Start: Chemical waste to be disposed of

i

Is the Safety Data Sheet (SDS) available?

Treat as hazardous waste with unknown properties.

Follow specific disposal instructions in Section 13 of the SDS.

Wear appropriate Personal Protective Equipment (PPE).

Segregate waste into a dedicated, compatible container.

Label container with 'Hazardous Waste' and full chemical name.

Store in a designated Satellite Accumulation Area (SAA).

Contact Environmental Health & Safety (EHS) for pickup.

Y

End: Waste collected by EHS for proper disposal.

Click to download full resolution via product page

Caption: Decision workflow for the disposal of a laboratory chemical.
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Diagram 2: Procedural Steps for Furyltrimethylenglykol Disposal

Step 1: Characterize Waste
Treat as hazardous due to no SDS.

Step 2: Select Container
Use a leak-proof, compatible, and sealable container.

Step 3: Label Container
Affix a '"Hazardous Waste' tag with all required information.

Step 4: Store Safely
Place in a designated and contained Satellite Accumulation Area.

Step 5: Arrange Pickup
Contact EHS for collection and provide all known details.

Click to download full resolution via product page

Caption: Step-by-step disposal process for Furyltrimethylenglykol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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